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Compound of Interest

Compound Name: 3-(3-Methylphenyl)propionic acid

Cat. No.: B042953

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics of 3-m-
Tolylpropanoic acid, with a particular focus on its melting point. The information is presented in
a structured format to facilitate its use in research and development settings.

Core Physical Properties

3-m-Tolylpropanoic acid, also known as 3-(3-Methylphenyl)propanoic acid, is a solid organic
compound. Its fundamental physical and chemical properties are summarized in the table
below.

Property Value Source
Molecular Formula C10H1202
Molecular Weight 164.20 g/mol

White crystalline powder or
Appearance fused solid, Off-White to Pale [1]
Yellow Solid

_ _ 37.5-46.5 °C, 39-42 °C (lit.),
Melting Point [1112][3]
42-44 °C
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Melting Point Determination: Experimental Protocol

The melting point of a solid organic compound is a critical physical property for identification
and purity assessment. The following is a detailed methodology for its determination using the
capillary tube method.

Apparatus:

Melting point apparatus or Thiele tube setup

Glass capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Spatula
Procedure:

e Sample Preparation: A small amount of the 3-m-Tolylpropanoic acid sample is finely ground
into a powder using a mortar and pestle.[4]

o Capillary Tube Packing: The open end of a glass capillary tube is dipped into the powdered
sample. The tube is then gently tapped on a hard surface to pack the sample into the sealed
end, aiming for a sample height of 1-3 mm.[4][5]

e Apparatus Setup:

o Melting Point Apparatus: The packed capillary tube is inserted into the sample holder of
the melting point apparatus, and the thermometer is placed in its designated port.[6]

o Thiele Tube: The capillary tube is attached to a thermometer using a rubber band or
thread, ensuring the sample is aligned with the thermometer bulb. The assembly is then
immersed in the oil of the Thiele tube.[5]

o Heating: The apparatus is heated at a controlled rate. An initial rapid heating can be
employed to approach the expected melting point, followed by a slower heating rate of
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approximately 1-2 °C per minute near the melting range to ensure accuracy.[4][6]

o Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes a clear liquid is recorded as the end of the melting range.[4][7]

o Purity Assessment: A sharp melting point range of 0.5-1.0°C is indicative of a pure
compound. Impurities will typically cause a depression and broadening of the melting point
range.

Experimental Workflow

The following diagram illustrates the general workflow for the determination of the melting point
of an organic solid.
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Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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